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Compound of Interest

Compound Name:
1-Bromo-4-

(trifluoromethyl)benzene-d4

Cat. No.: B12404307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Bromo-4-(trifluoromethyl)benzene-d4, a deuterated analog of 1-Bromo-4-

(trifluoromethyl)benzene. This isotopically labeled compound is a valuable tool in analytical and

research settings, particularly as an internal standard for quantitative analysis.

Core Chemical Properties
1-Bromo-4-(trifluoromethyl)benzene-d4 is a deuterated form of 1-Bromo-4-

(trifluoromethyl)benzene where the four hydrogen atoms on the benzene ring have been

replaced with deuterium. This isotopic substitution provides a distinct mass difference, making

it an ideal internal standard for mass spectrometry-based quantification.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12404307?utm_src=pdf-interest
https://www.benchchem.com/product/b12404307?utm_src=pdf-body
https://www.benchchem.com/product/b12404307?utm_src=pdf-body
https://www.medchemexpress.com/1-bromo-4-trifluoromethyl-benzene-d4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₇D₄BrF₃ [2]

Molecular Weight 229.03 g/mol [2]

CAS Number 1219799-09-3 [2]

Appearance Colorless to light yellow liquid [2]

Storage

4°C, protect from light. In

solvent: -80°C for 6 months;

-20°C for 1 month (protect

from light).

[2]

Due to the limited availability of specific experimental data for the deuterated compound, the

physical properties of its non-deuterated analog, 1-Bromo-4-(trifluoromethyl)benzene, are

provided below for reference. The properties of the d4-variant are expected to be very similar.

Property
Value (for non-deuterated
analog)

Reference

Boiling Point 154-155 °C [3]

Density 1.607 g/mL at 25 °C

Refractive Index n20/D 1.472

Synthesis
A specific, detailed synthesis protocol for 1-Bromo-4-(trifluoromethyl)benzene-d4 is not

readily available in the public domain. However, a general approach for the deuteration of

aromatic compounds involves an acid-catalyzed hydrogen-deuterium exchange reaction.

Generalized Experimental Protocol: Acid-Catalyzed H-D
Exchange
This protocol is a general representation and would require optimization for the specific

synthesis of 1-Bromo-4-(trifluoromethyl)benzene-d4.
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Materials:

1-Bromo-4-(trifluoromethyl)benzene

Deuterated acid (e.g., D₂SO₄)

Deuterium oxide (D₂O)

Anhydrous solvent (e.g., deuterated chloroform, CDCl₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a sealed reaction vessel suitable for heating under pressure, dissolve 1-

Bromo-4-(trifluoromethyl)benzene in a minimal amount of anhydrous deuterated solvent.

Acid Addition: Carefully add a catalytic amount of a strong deuterated acid, such as D₂SO₄,

to the solution.

Deuterium Source: Add an excess of deuterium oxide (D₂O) to serve as the deuterium

source for the exchange reaction.

Heating: Heat the mixture at an elevated temperature (e.g., 80-150°C) for a prolonged period

(24-72 hours) to facilitate the hydrogen-deuterium exchange on the aromatic ring. The

reaction progress can be monitored by taking small aliquots and analyzing them by ¹H NMR

to observe the disappearance of the aromatic proton signals.

Workup: After cooling to room temperature, carefully neutralize the acid with a suitable base

(e.g., Na₂CO₃ solution).

Extraction: Extract the deuterated product into an organic solvent such as diethyl ether or

dichloromethane.

Drying and Evaporation: Wash the organic layer with brine, dry it over anhydrous MgSO₄ or

Na₂SO₄, and then remove the solvent under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Purify the crude product by column chromatography or distillation to obtain pure

1-Bromo-4-(trifluoromethyl)benzene-d4.
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Synthesis Workflow for 1-Bromo-4-(trifluoromethyl)benzene-d4
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Predicted Mass Spectrometry Fragmentation

[C7D4BrF3]+.
m/z = 229/231

[C7D4F3]+
m/z = 150

- Br.

[C6D4F2]+.
m/z = 131

- CF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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